Cas no 20177-94-0 (3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester))
20177-94-0 structure
Product Name:3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester)
CAS No:20177-94-0
MF:C13H19NO3S
MW:269.359862565994
CID:1391130
PubChem ID:15015409
Update Time:2025-04-20
3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester) Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester)
- Toluene-4-sulfonic acid 1-methyl-piperidin-3-yl ester hydrochloride
- 1-Methylpiperidin-3-yl 4-methylbenzenesulfonate
- DB-234071
- EN300-7313250
- 1-Methylpiperidin-3-yl4-methylbenzenesulfonate
- Toluene-4-sulfonic acid 1-methyl-piperidin-3-yl ester
- (1-methylpiperidin-3-yl) 4-methylbenzenesulfonate
- AM100475
- 20177-94-0
- 1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate
- SB48810
- (R)-1-Methylpiperidin-3-yl 4-methylbenzenesulfonate
- SCHEMBL8531228
-
- MDL: MFCD21097933
- Inchi: 1S/C13H19NO3S/c1-11-5-7-13(8-6-11)18(15,16)17-12-4-3-9-14(2)10-12/h5-8,12H,3-4,9-10H2,1-2H3
- InChI Key: ZCBNKLBOYPCYSS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1CN(C)CCC1
Computed Properties
- Exact Mass: 269.10856464g/mol
- Monoisotopic Mass: 269.10856464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55Ų
3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087585-1g |
Toluene-4-sulfonic acid 1-methyl-piperidin-3-yl ester hydrochloride |
20177-94-0 | 1g |
£755.00 | 2022-03-01 | ||
| Chemenu | CM300817-1g |
1-methylpiperidin-3-yl 4-methylbenzenesulfonate |
20177-94-0 | 95% | 1g |
$743 | 2022-09-29 | |
| Chemenu | CM300817-1g |
1-methylpiperidin-3-yl 4-methylbenzenesulfonate |
20177-94-0 | 95% | 1g |
$743 | 2021-08-18 | |
| Enamine | EN300-7313250-0.05g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 0.05g |
$323.0 | 2023-05-30 | ||
| Enamine | EN300-7313250-0.1g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 0.1g |
$339.0 | 2023-05-30 | ||
| Enamine | EN300-7313250-0.25g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 0.25g |
$354.0 | 2023-05-30 | ||
| Enamine | EN300-7313250-0.5g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 0.5g |
$370.0 | 2023-05-30 | ||
| Enamine | EN300-7313250-1.0g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 1g |
$385.0 | 2023-05-30 | ||
| Enamine | EN300-7313250-2.5g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 2.5g |
$754.0 | 2023-05-30 | ||
| Enamine | EN300-7313250-5.0g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 5g |
$1115.0 | 2023-05-30 |
3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester) Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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